Cas no 2551115-24-1 (2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride)

• Product Name: 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride
• CAS No: 2551115-24-1
• MF: C₉H₁₂Cl₂N₄
• MW: 247.12437915802
• MDL: MFCD32875257
• CID: 5657579
• PubChem ID: 155822230
• Update Time: 2025-06-12

2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile;dihydrochloride
• 2551115-24-1
• 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride
• EN300-27692744

• MDL： MFCD32875257
• Inchi： 1S/C9H10N4.2ClH/c10-4-6-3-7-5-12-2-1-8(7)13-9(6)11;;/h3,12H,1-2,5H2,(H2,11,13);2*1H
• InChI Key： FSFHWBCGVNEISV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2C=C(C#N)C(N)=NC=2CC1

Computed Properties

• Exact Mass: 246.0439018g/mol
• Monoisotopic Mass: 246.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride

Recent Advances in the Study of 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Dihydrochloride (CAS: 2551115-24-1)

The compound 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride (CAS: 2551115-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique naphthyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug discovery. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of considerable interest to researchers and pharmaceutical developers alike.

One of the key areas of research involving 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, suggesting its potential as a therapeutic agent. For instance, recent in vitro assays have shown significant activity against certain members of the cyclin-dependent kinase (CDK) family, which are implicated in cell cycle regulation and cancer progression.

In addition to its kinase inhibitory properties, the compound has also been investigated for its pharmacokinetic and pharmacodynamic profiles. Recent pharmacokinetic studies in animal models have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. These findings are critical for the compound's development as a drug candidate, as they indicate its potential for oral administration and systemic efficacy. Furthermore, toxicity studies have shown that the compound exhibits a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

The synthetic pathways for 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its production. For example, a recent publication detailed a streamlined multi-step synthesis that reduces the number of purification steps while maintaining high enantiomeric purity. Such advancements are essential for scaling up production and facilitating further preclinical and clinical studies.

Looking ahead, the potential applications of 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride extend beyond its current scope. Researchers are exploring its utility in combination therapies, where it may synergize with other kinase inhibitors or chemotherapeutic agents to enhance efficacy and overcome resistance mechanisms. Additionally, its structural versatility makes it a promising candidate for further derivatization, potentially leading to the discovery of novel compounds with improved pharmacological properties.

In conclusion, the recent studies on 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile dihydrochloride (CAS: 2551115-24-1) highlight its significant potential in medicinal chemistry and drug development. Its selective kinase inhibitory activity, favorable pharmacokinetic profile, and synthetic accessibility position it as a valuable compound for future research and therapeutic applications. Continued investigation into its mechanisms of action and clinical potential will be crucial for realizing its full benefits in treating various diseases.